Cas no 87757-07-1 (1,2-BENZISOXAZOLE, 6-CHLORO-3-(1-PIPERAZINYL)-)

• Product Name: 1,2-BENZISOXAZOLE, 6-CHLORO-3-(1-PIPERAZINYL)-
• CAS No: 87757-07-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD25968285
• CID: 3180203
• PubChem ID: 13568451
• Update Time: 2025-09-18

1,2-BENZISOXAZOLE, 6-CHLORO-3-(1-PIPERAZINYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 6-CHLORO-3-(1-PIPERAZINYL)-
• 6-Chloro-3-(piperazin-1-yl)benzo[d]isoxazole
• 6-chloro-3-piperazin-1-yl-1,2-benzoxazole
• 6-chloro-3-(piperazin-1-yl)-1,2-benzoxazole
• D85342
• 87757-07-1
• WS-00964
• LLNLKVNLPROIDY-UHFFFAOYSA-N
• SCHEMBL1840383
• 6-chloro-3-piperazinyl-benzisoxazole
• 3-(1-piperazinyl)-6-chloro-1,2-benzisoxazole
• CHEMBL3338542

• MDL： MFCD25968285
• Inchi： 1S/C11H12ClN3O/c12-8-1-2-9-10(7-8)16-14-11(9)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2
• InChI Key： LLNLKVNLPROIDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)ON=C2N1CCNCC1

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.3Ų